Cas no 778548-47-3 (Cysteine, 2-methyl-,methyl ester)

• Product Name: Cysteine, 2-methyl-,methyl ester
• CAS No: 778548-47-3
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• CID: 553175
• PubChem ID: 11829615
• Update Time: 2025-04-19

Cysteine, 2-methyl-,methyl ester Chemical and Physical Properties

Names and Identifiers

• Cysteine, 2-methyl-,methyl ester
• Cysteine, 2-methyl-, methyl ester (9CI)
• Cysteine,2-methyl-,methyl ester(9ci)
• 2-methylcysteine methyl ester
• methyl (2R)-2-amino-2-methyl-3-sulfanylpropanoate
• SCHEMBL3874819
• 791746-16-2
• EN300-7633761
• 778548-47-3
• KHCNYFGFJOBTEL-YFKPBYRVSA-N

• Inchi： 1S/C5H11NO2S/c1-5(6,3-9)4(7)8-2/h9H,3,6H2,1-2H3/t5-/m0/s1
• InChI Key： KHCNYFGFJOBTEL-YFKPBYRVSA-N
• SMILES： SC[C@](C(=O)OC)(C)N

Computed Properties

• Exact Mass: 149.05104977g/mol
• Monoisotopic Mass: 149.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 53.3Ų